ethyl 1-[(5-nitro-2-furyl)methyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(5-nitrofuran-2-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C13H18N2O5/c1-2-19-13(16)10-5-7-14(8-6-10)9-11-3-4-12(20-11)15(17)18/h3-4,10H,2,5-9H2,1H3
• InChI Key: KPKQHZSJYMUDTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC=C(O2)[N+](=O)[O-]
• Molecular Formula: C13H18N2O5
• Molecular Weight: 282.29 g/mol

Description

Ethyl 1-[(5-nitro-2-furyl)methyl]-4-piperidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "EFMP" and is a member of the nitrofuran family of compounds. EFMP has demonstrated promising results in various studies, and its synthesis, mechanism of action, and physiological effects are the subject of ongoing research.

Mechanism of Action

The mechanism of action of EFMP is not fully understood. However, it is believed to act by interfering with the synthesis of nucleic acids in microorganisms and cancer cells. EFMP has been shown to inhibit the activity of enzymes involved in nucleic acid synthesis, such as DNA polymerase and RNA polymerase.
Biochemical and Physiological Effects:
EFMP has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of microorganisms, and reduce inflammation. EFMP has also been shown to have a protective effect on the liver and kidneys in animal models.

Advantages and Limitations for Lab Experiments

EFMP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its purity can be easily confirmed through standard analytical techniques. EFMP is also relatively stable and can be stored for extended periods without significant degradation. However, EFMP has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on EFMP. One area of interest is the development of new synthetic methods for EFMP that are more efficient and environmentally friendly. Another area of interest is the investigation of the potential use of EFMP in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to elucidate the mechanism of action of EFMP and to identify its potential therapeutic targets in various diseases.

Synthesis Methods

The synthesis of EFMP involves the reaction of 5-nitro-2-furaldehyde with piperidine and ethyl chloroformate. The resulting compound is then purified through recrystallization. The synthesis of EFMP is a multistep process that requires careful control of reaction conditions to obtain a high yield of pure compound.

Scientific Research Applications

EFMP has been studied extensively for its potential therapeutic applications. It has been shown to possess antimicrobial, antiviral, and antitumor properties. EFMP has demonstrated activity against a wide range of microorganisms, including bacteria, fungi, and viruses. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.